Cas no 1427361-37-2 (methyl 6-chloro-1H-indazole-7-carboxylate)

• Product Name: methyl 6-chloro-1H-indazole-7-carboxylate
• CAS No: 1427361-37-2
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD23705461
• CID: 4598845
• PubChem ID: 99782754
• Update Time: 2023-04-02

methyl 6-chloro-1H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-1H-indazole-7-carboxylate
• 1H-Indazole-7-carboxylic acid, 6-chloro-, methyl ester
• 6-Chloro-1H-indazole-7-carboxylic acid methyl ester

• MDL： MFCD23705461
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)7-6(10)3-2-5-4-11-12-8(5)7/h2-4H,1H3,(H,11,12)
• InChI Key： SSUOVKGIJZSWMT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2C(OC)=O)C=N1

Computed Properties

• Exact Mass: 210.02
• Monoisotopic Mass: 210.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2

methyl 6-chloro-1H-indazole-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives